Cas no 5617-46-9 (4-Acetyl-4-(2-carboxyethyl)heptanedioic Acid)

• Product Name: 4-Acetyl-4-(2-carboxyethyl)heptanedioic Acid
• CAS No: 5617-46-9
• MF: C₁₂H₁₈O₇
• MW: 274.267124652863
• MDL: MFCD27961027
• CID: 349590
• PubChem ID: 20313677
• Update Time: 2025-11-01

4-Acetyl-4-(2-carboxyethyl)heptanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 4-acetyl-4-(2-carboxyethyl)-
• 4-acetyl-4-(2-carboxyethyl)heptanedioic acid
• DTXSID60605015
• SCHEMBL11620113
• 5617-46-9
• AKOS016354158
• MFCD27961027
• NS-04444
• 4-Acetyl-4-(2-carboxyethyl)heptanedioic Acid

• MDL： MFCD27961027
• Inchi： 1S/C12H18O7/c1-8(13)12(5-2-9(14)15,6-3-10(16)17)7-4-11(18)19/h2-7H2,1H3,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： XSSUSCRIJWNGGF-UHFFFAOYSA-N
• SMILES： O=C(C)C(CCC(=O)O)(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 274.10524
• Monoisotopic Mass: 274.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 4-Acetyl-4-(2-carboxyethyl)heptanedioic Acid

Heptanedioic Acid, 4-Acetyl-4-(2-Carboxyethyl): A Comprehensive Overview

Heptanedioic acid, 4-acetyl-4-(2-carboxyethyl), also known by its CAS number 5617-46-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a heptanedioic acid backbone with specific substituents. The molecule's structure plays a pivotal role in its physical and chemical properties, making it a valuable compound for various applications.

The heptanedioic acid core of this compound is a seven-carbon dicarboxylic acid, which serves as the foundation for its reactivity and functionality. The presence of the 4-acetyl and 4-(2-carboxyethyl) groups introduces additional complexity to the molecule. These substituents not only influence the compound's solubility and stability but also enhance its potential for participation in various chemical reactions. Recent studies have highlighted the importance of such substituted dicarboxylic acids in the synthesis of advanced materials, including polymers and surfactants.

One of the most notable aspects of heptanedioic acid, 4-acetyl-4-(2-carboxyethyl) is its versatility in chemical reactions. The carboxylic acid groups are highly reactive, enabling the compound to participate in esterification, amidation, and other condensation reactions. These reactions are crucial in the development of functional materials with tailored properties. For instance, researchers have explored the use of this compound in the synthesis of biodegradable polymers, which are increasingly sought after in environmentally friendly applications.

Recent advancements in green chemistry have further underscored the significance of heptanedioic acid, 4-acetyl-4-(2-carboxyethyl). Its ability to undergo catalytic transformations under mild conditions has made it a preferred choice for sustainable chemical processes. Studies published in leading journals have demonstrated that this compound can be efficiently converted into high-value products using renewable resources as feedstocks. Such findings not only highlight its potential but also align with global efforts to reduce environmental impact.

The physical properties of heptanedioic acid, 4-acetyl-4-(2-carboxyethyl) are equally intriguing. Its melting point and solubility characteristics make it suitable for use in diverse industrial settings. For example, its high melting point ensures stability under thermal conditions, while its solubility in organic solvents facilitates its incorporation into various formulations. These properties have been leveraged in the development of advanced coatings and adhesives.

In terms of synthesis, heptanedioic acid, 4-acetyl-4-(2-carboxyethyl) can be prepared through a variety of methods, including oxidation of hydrocarbons and enzymatic modifications. Recent research has focused on optimizing these synthesis pathways to enhance yield and reduce costs. For instance, biotechnological approaches utilizing engineered microorganisms have shown promise in producing this compound at an industrial scale.

The application potential of heptanedioic acid, 4-acetyl-4-(2-carboxyethyl) extends beyond traditional chemical industries. Its role as an intermediate in pharmaceutical synthesis has been explored extensively. Researchers have reported that derivatives of this compound exhibit bioactive properties, making them candidates for drug development programs targeting various therapeutic areas.

Moreover, the environmental impact of heptanedioic acid, 4-acetyl-4-(2-carboxyethyl) has been a topic of recent investigation. Studies assessing its biodegradability and toxicity indicate that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant as industries increasingly adopt eco-friendly practices to comply with stringent regulations.

In conclusion, heptanedioic acid, 4-acetyl-4-(2-carboxyethyl) (CAS No: 5617-46-9) is a multifaceted compound with a wide range of applications across various sectors. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in green chemistry continue to unfold, this compound is poised to play an even more significant role in shaping sustainable chemical processes and product development.